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Executive Summary

The GdzNi7 intermetallic system represents a critical intersection of structural complexity and
functional utility, serving as a high-performance candidate for solid-state hydrogen storage and
magnetocaloric refrigeration. Unlike simple alloys, GdzNi- crystallizes in a superlattice structure
composed of alternating subunits. This guide provides an in-depth analysis of its
crystallographic architecture, specifically the manipulation of stacking faults—planar defects
that are not merely imperfections but tunable variables for enhancing diffusion kinetics and
phase stability.

Crystallographic Architecture: The Superlattice
Paradigm

The GdzNi7 structure is not a random solid solution but a highly ordered superlattice
constructed from two fundamental building blocks stacked along the

-axis. Understanding this modularity is the prerequisite for any defect engineering strategy.
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The Subunit "Lego" Blocks

The stoichiometry of GdzNi7 (

) is achieved by chemically stacking two distinct structural subunits:
e Units: These adopt the hexagonal CaCus-type structure (
). They are rigid and relatively resistant to hydrogen-induced expansion.

» Units: These are often described as Laves-phase-like blocks (related to MgCuz or MgZnz).
These units are the "active" sites for hydrogen absorption, exhibiting significant lattice
expansion upon hydrogenation.

Stoichiometric Assembly:

Polytypism: 2H vs. 3R

Depending on the stacking sequence of these blocks, GdzNiz crystallizes in two primary
polytypes. The energy difference between these phases is minimal, making the system prone
to stacking faults.

e 2H Polytype (CezNiz-type):
o Space Group: Hexagonal
o Stacking Sequence: The blocks stack in an AB AB sequence.
o Unit Cell: Contains 2 formula units (4 blocks).

¢ 3R Polytype (Gd2Co7-type):

[¢]

Space Group: Rhombohedral

[¢]

Stacking Sequence: The blocks stack in an ABC ABC sequence.

o

Unit Cell: Contains 3 formula units (6 blocks).
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Fundamental Subunits
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Figure 1: Structural hierarchy of GdzNi, illustrating the assembly of rigid

and active
subunits into 2H and 3R polytypes, mediated by stacking faults.

Defect Engineering: Stacking Faults

In this system, stacking faults are not merely "broken" crystals; they are intergrowth defects. A
stacking fault often represents a local deviation in stoichiometry or block sequence—for
example, an extra

layer inserted into the sequence, locally creating a

or
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environment.

Thermodynamics of Formation: The formation energy of stacking faults in GdzNi7 is low due to
the structural similarity between the subunits.

e Mechanism: During synthesis (cooling) or hydrogenation (expansion), the lattice relieves
strain by "slipping" along the basal plane

» Role in H-Storage: Stacking faults act as fast diffusion corridors for hydrogen atoms,
bypassing the slower bulk diffusion through the rigid

blocks. However, excessive faulting can lead to amorphization and loss of reversible
capacity.

Experimental Protocol

To reliably synthesize GdzNi7 and control the phase purity (2H vs. 3R), a rigorous Arc Melting
and Annealing protocol is required.

Synthesis Workflow
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Parameter Specification Causality / Rationale

) High purity prevents oxide
Precursors Gd (99.9%), Ni (99.99%) o ) ]
pinning of grain boundaries.

Compensates for Ni
Stoichiometry GdzNi7 (Excess Ni: +0.5 wt%) volatilization during arc

melting.

Zr getter scavenges residual

Melting Arc Melt (Ar atm, Zr getter) Remelt 4-5 times for

homogeneity.

Critical for superlattice

ordering. Insufficient time
Annealing 900°C - 1000°C (168-240 hrs) yields mixed

Freezes the high-temperature
) equilibrium phase (often
Quenching Ice-water Quench - o N
stabilizes 2H in this specific

stoichiometry).

Characterization Strategy

¢ XRD (Rietveld Refinement):
o Distinguish 2H from 3R by analyzing the low-angle superlattice peaks (e.qg.,

depending on wavelength).

o Key Indicator: The presence of anisotropic line broadening often signals a high density of
stacking faults.

 HRTEM (High-Resolution TEM):

o Zone Axis: Align along
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or
to view the stacking layers edge-on.

o Observation: Look for variations in the fringe periodicity. A perfect 2H crystal will show a
repeating motif of ~2.5 nm. Faults appear as disrupted sequences (e.g., a "3R-like" block
inside a "2H" grain).

Phase Lock Ice Water Validation Characterization
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Annealing
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Figure 2: Step-by-step synthesis protocol designed to maximize phase purity and control
stacking fault density.

Functional Implications
Hydrogen Storage & Battery Performance

The superlattice structure dictates the electrochemical performance in Ni-MH batteries.[1]
¢ Subunit Mismatch: Upon hydrogenation, the

subunit expands significantly (~20 vol%), while
expands minimally.

e The "Breathable" Lattice: This mismatch creates immense internal stress.

o Positive Outcome: Stacking faults form to accommodate this stress, preventing
catastrophic fracture (pulverization).

o Negative Outcome: If the mismatch is too high, the superlattice collapses into amorphous
clusters, degrading cycle life.

o Optimization: Substitutions (e.g., Mg for Gd, or Al for Ni) are used to tune the volume of the
subunits to minimize this mismatch (lattice strain engineering).
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Magnetocaloric Effect (MCE)

GdzNiz exhibits a magnetic phase transition near 115 K.
e Entropy Change (

): The magnitude of the MCE depends on the sharpness of the transition.

o Defect Impact: A mix of 2H and 3R phases (or high stacking fault density) broadens the
magnetic transition peak, reducing the maximum cooling power (RCP) but widening the
working temperature range. For "table-like" MCE profiles, a controlled distribution of stacking
faults is actually desirable.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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